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Compound of Interest

Compound Name: Benzonitrile

Cat. No.: B105546

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a detailed overview of the physical properties of benzonitrile, a
versatile aromatic organic compound. The information is presented in a clear and structured
format, including tabulated quantitative data, detailed experimental protocols for property
determination, and visualizations of relevant metabolic pathways to support research and
development activities.

Physical and Chemical Properties of Benzonitrile

Benzonitrile (CeHsCN), also known as cyanobenzene or phenyl cyanide, is a colorless liquid
with a characteristic almond-like odor. It is a widely used solvent and a key intermediate in the
synthesis of various chemicals, including pharmaceuticals, dyes, and rubber.[1]

Quantitative Data Summary

The key physical properties of benzonitrile are summarized in the tables below for easy
reference and comparison.

Table 1: General Physical Properties of Benzonitrile
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Property

Value

Molecular Formula

C7HsN

Molecular Weight 103.12 g/mol [2]
Appearance Colorless liquid[1]
Odor Almond-like[2]

Table 2: Thermodynamic Properties of Benzonitrile

Property Value

Melting Point -13 °C (260 K)[1][3]
Boiling Point 191 °C (464 K)[4][5]
Flash Point 75 °C (167 °F)[3]

Autoignition Temperature

550 °C (823 K)

Vapor Pressure

1 hPa at 20 °C[4]

Heat of Vaporization

45.2 kJ/mol

Heat of Fusion

12.8 kJ/mol

Table 3: Optical and Electrical Properties of Benzonitrile

Property

Value

Refractive Index (n_D"20)

1.528[4][6]

Dielectric Constant

26.00

Dipole Moment

4.28 D

Table 4: Solubility and Density of Benzonitrile
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Property Value
Density 1.01 g/cm3 at 20 °CJ3]
Solubility in Water <0.5 g/100 mL at 22 °CJ[1]

o ) Miscible with ethanol, acetone, benzene, and
Solubility in Organic Solvents
toluene[3]

Experimental Protocols for Physical Property
Determination

Accurate determination of physical properties is crucial for the application of benzonitrile in
research and industry. The following are detailed methodologies for measuring key physical
parameters.

Determination of Melting Point

The melting point of a substance is the temperature at which it transitions from a solid to a
liquid state. For benzonitrile, which is a liquid at room temperature, this protocol would be
applicable for its solidification and subsequent melting.

Methodology: Capillary Tube Method

o Sample Preparation: A small amount of liquid benzonitrile is cooled below its melting point
(-13 °C) until it solidifies. A small amount of the powdered solid is then introduced into a thin-
walled capillary tube, sealed at one end, to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
level with the thermometer bulb. This assembly is then placed in a melting point apparatus,
such as a Thiele tube or an automated instrument.

o Heating: The apparatus is heated slowly and steadily, at a rate of 1-2 °C per minute, to
ensure uniform temperature distribution.

o Observation: The temperature at which the first drop of liquid appears (the beginning of
melting) and the temperature at which the last crystal melts (the completion of melting) are
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recorded. The range between these two temperatures is the melting point range. For a pure
substance, this range is typically narrow (0.5-1 °C).

Determination of Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.

Methodology: Distillation Method

e Apparatus Setup: A distillation flask is filled with a small volume of benzonitrile and a few
boiling chips to ensure smooth boiling. A thermometer is positioned in the neck of the flask
with the top of the bulb level with the side arm leading to the condenser.

o Heating: The flask is heated gently. As the liquid boils, the vapor rises and surrounds the
thermometer bulb.

o Observation: The temperature is recorded when it becomes constant. This stable
temperature, at which the liquid and vapor are in equilibrium, is the boiling point. The
atmospheric pressure should also be recorded as the boiling point varies with pressure.

Determination of Density

Density is the mass of a substance per unit of volume.
Methodology: Pycnometer Method

o Measurement of Empty Pycnometer Mass: A clean, dry pycnometer (a small glass flask of a
known volume) is weighed accurately.

e Measurement of Pycnometer Mass with Sample: The pycnometer is filled with benzonitrile,
ensuring no air bubbles are present. The excess liquid is wiped off, and the pycnometer is
weighed again.

o Measurement of Pycnometer Mass with Water: The pycnometer is emptied, cleaned, and
filled with distilled water of a known temperature and weighed.
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o Calculation: The density of benzonitrile is calculated using the following formula: Density of
Benzonitrile = [(Mass of Pycnometer + Benzonitrile) - (Mass of empty Pycnometer)] /
[(Mass of Pycnometer + Water) - (Mass of empty Pycnometer)] x Density of Water

Determination of Solubility

Solubility is the ability of a substance to dissolve in a solvent.
Methodology: Visual Method

e Sample Preparation: A known volume of the solvent (e.g., water or an organic solvent) is
placed in a test tube.

o Addition of Solute: A small, measured amount of benzonitrile is added to the test tube.
e Mixing: The mixture is agitated vigorously for a set period.

o Observation: The solution is observed to see if the benzonitrile has completely dissolved. If
it has, more benzonitrile is added until the solution becomes saturated (i.e., no more solute
dissolves). The solubility is then expressed as the mass or volume of solute per volume or
mass of solvent.

Determination of Refractive Index

The refractive index is a measure of how much the path of light is bent, or refracted, when it
enters a material.

Methodology: Abbe Refractometer

» Calibration: The refractometer is calibrated using a standard liquid with a known refractive
index, such as distilled water.

o Sample Application: A few drops of benzonitrile are placed on the prism of the
refractometer.

e Measurement: The prism is closed, and the light source is adjusted. The user looks through
the eyepiece and adjusts the knob until the boundary line between the light and dark regions
is sharp and centered on the crosshairs.
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e Reading: The refractive index is read directly from the instrument's scale. The temperature
should be controlled and recorded as the refractive index is temperature-dependent.

Metabolic and Degradation Pathways of Benzonitrile

Understanding the metabolic fate of benzonitrile is critical for drug development and
environmental science. Benzonitrile undergoes different biotransformation pathways in
microorganisms and animals.

Microbial Degradation of Benzonitrile

In various microorganisms, benzonitrile is degraded into less toxic compounds through two
primary enzymatic pathways.
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Caption: Microbial degradation pathways of benzonitrile.

Metabolic Pathway of Benzonitrile in Animals
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In animal systems, the primary metabolic route for benzonitrile involves hydroxylation of the
aromatic ring, followed by conjugation. A minor pathway involves the hydrolysis of the nitrile
group. Notably, benzonitrile does not typically release cyanide in vivo.[3]
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Caption: Metabolic pathways of benzonitrile in animals.

Role of Benzonitrile Derivatives in Drug Development

Certain derivatives of benzonitrile have been identified as potent inhibitors of tubulin
polymerization. This mechanism is crucial for their anticancer activity, as it disrupts the
formation of the mitotic spindle in rapidly dividing cancer cells, leading to cell cycle arrest and
apoptosis.
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Caption: Mechanism of tubulin polymerization inhibition by benzonitrile derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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